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Compound of Interest

3-(4-Hydroxyphenyl)-2-
Compound Name:
phenylpropanoic acid

cat. No.: B1266518

CAS Number: 89-23-6
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available information on 3-(4-
Hydroxyphenyl)-2-phenylpropanoic acid. It is important to note that while physicochemical
data is available from chemical suppliers, detailed experimental protocols, comprehensive
biological activity studies, and specific spectral analyses for this compound are not readily
available in the public domain. Much of the biological research has been conducted on
structurally related isomers and derivatives.

Physicochemical Properties

The known quantitative data for 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid is summarized
in the table below. This information is primarily sourced from chemical supplier databases.
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Property Value Source
Molecular Formula C15H1403 [1112]
Molecular Weight 242.27 g/mol [1]12]
Boiling Point 401.2 £ 30.0 °C at 760 mmHg [1]
Density 1.3+0.1 g/cm3 [1]
Flash Point 210.6 +21.1 °C [1]
LogP 2.803 [1]
Vapor Pressure 0.0 £ 1.0 mmHg at 25°C [1]
Refractive Index 1.625 [1]
Topological Polar Surface Area  57.5 A2 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C:;untg p 3 s
Rotatable Bond Count 4 [1]

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-(4-Hydroxyphenyl)-2-
phenylpropanoic acid (CAS 89-23-6) is not readily available in peer-reviewed literature.
However, the synthesis of structurally similar compounds, such as other 3-aryl-2-hydroxy
propanoic acid derivatives, has been described. These generally involve multi-step processes
that may include:

o Protection of the phenolic hydroxyl group.
e A condensation reaction to form the carbon skeleton.

o Subsequent deprotection and purification steps.
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One patented method for producing optically active 3-(4-hydroxyphenyl)propionic acid
derivatives involves the asymmetric hydrogenation of a cinnamic acid precursor, followed by
deprotection. While not a direct protocol for the target compound, it illustrates a potential
synthetic strategy. Researchers seeking to synthesize this compound may need to adapt
methodologies from related structures.

Biological Activity and Signaling Pathways

There is a notable lack of direct research on the specific biological and pharmacological
activities of 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid. However, studies on closely
related compounds provide insights into potential areas of investigation:

o Antimicrobial and Antifungal Activity: Derivatives of 3-((4-hydroxyphenyl)amino)propanoic
acid have demonstrated structure-dependent antimicrobial activity against a range of
multidrug-resistant bacterial and fungal pathogens.[3][4]

e Anticancer and Antioxidant Properties: The same class of 3-((4-
hydroxyphenyl)amino)propanoic acid derivatives has also been evaluated for anticancer and
antioxidant activities. Certain derivatives were found to reduce the viability of A549 lung
cancer cells and suppress cell migration.[4]

» Anti-inflammatory and Metabolic Effects: Research on methyl 2-[3-(4-hydroxyphenyl)prop-2-
enoylamino]-3-phenylpropanoate, a related phenolic amide ester, has shown it to be a potent
inhibitor of inflammatory cytokines in monocyte/macrophage-like cells, potentially through the
inhibition of the NF-kB pathway.[5]

Due to the absence of specific studies on 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid, no
signaling pathways can be definitively associated with it at this time. The diagram below
illustrates a generalized workflow for screening the biological activity of a novel chemical
compound, which would be applicable in the investigation of this molecule.
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General Workflow for Biological Activity Screening
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Caption: A generalized experimental workflow for assessing the biological activity of a chemical
compound.

Spectroscopic Data

Specific, experimentally-derived spectroscopic data (NMR, IR, Mass Spectrometry) for 3-(4-
Hydroxyphenyl)-2-phenylpropanoic acid (CAS 89-23-6) is not available in public spectral
databases. The available spectra are for related isomers, which would not be representative of
the target compound. For definitive structural confirmation and characterization, researchers
would need to perform these analyses on a synthesized and purified sample.

In summary, 3-(4-Hydroxyphenyl)-2-phenylpropanoic acid is a compound for which basic
physicochemical properties are known, but a comprehensive scientific profile is lacking. The
biological activities of its structural relatives suggest that it may hold potential as a subject for
further research in antimicrobial, anticancer, and anti-inflammatory applications. Future studies
are required to elucidate its synthesis, specific biological functions, and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-(4-Hydroxyphenyl)-2-
phenylpropanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266518#3-4-hydroxyphenyl-2-phenylpropanoic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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